Cas no 1415928-89-0 (3-Bromo-N-cyclobutyl-N-methylBenzenamine)
1415928-89-0 structure
Product Name:3-Bromo-N-cyclobutyl-N-methylBenzenamine
CAS No:1415928-89-0
MF:C11H14BrN
MW:240.139562129974
CID:2113549
Update Time:2023-08-04
3-Bromo-N-cyclobutyl-N-methylBenzenamine Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-N-cyclobutyl-N-methylBenzenamine
- 3-Bromo-N-cyclobutyl-N-methylBenzenamine
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- Inchi: 1S/C11H14BrN/c1-13(10-5-3-6-10)11-7-2-4-9(12)8-11/h2,4,7-8,10H,3,5-6H2,1H3
- InChI Key: MPVUBJPCMCELDX-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)N(C)C1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- Topological Polar Surface Area: 3.2
3-Bromo-N-cyclobutyl-N-methylBenzenamine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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